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Compound of Interest

Compound Name: Albendazole sulfone-d7

Cat. No.: B12414037

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Albendazole sulfone-d7, a deuterated
analog of Albendazole sulfone. The document details its molecular weight, the metabolic
pathway of its parent compound, and the experimental protocols for its characterization, with a
focus on mass spectrometry techniques.

Quantitative Data Summary

The molecular weights of Albendazole and its relevant metabolites are crucial for their
identification and quantification in metabolic studies. The incorporation of seven deuterium
atoms in Albendazole sulfone-d7 results in a predictable mass shift from its unlabeled

counterpart.
Compound Name Molecular Formula Molar Mass ( g/mol )
Albendazole C12H15N302S 265.33
Albendazole Sulfone C12H15N304S 297.33[11[2][31[41[5]16]
Albendazole Sulfone-d7 C12HsD7N304S 304.37[7]

Metabolic Pathway of Albendazole

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12414037?utm_src=pdf-interest
https://www.benchchem.com/product/b12414037?utm_src=pdf-body
https://www.benchchem.com/product/b12414037?utm_src=pdf-body
https://resolvemass.ca/deuterium-labeled-drug-metabolite/
https://edoc.ub.uni-muenchen.de/26146/1/Schuster_Carina.pdf
https://www.researchgate.net/publication/50286478_Evaluation_of_Deuterium_Labeled_and_Unlabeled_Bis-methyl_Glutathione_Combined_with_Nano_liquid_Chromatography_Mass_Spectrometry_to_Screen_and_Characterize_Reactive_Drug_Metabolites
https://pmc.ncbi.nlm.nih.gov/articles/PMC3536965/
https://datahorizzonresearch.com/deuterium-labeled-compounds-market-15004
https://www.sigmaaldrich.com/US/en/tech-docs/paper/1233125
https://doaj.org/article/b6859eb1260f4fac89fa315d1e1f1ec6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Albendazole is a prodrug that undergoes extensive first-pass metabolism in the liver. It is
initially oxidized to the active metabolite, Albendazole sulfoxide, which is then further

metabolized to the inactive Albendazole sulfone.[8][9] This metabolic cascade is a key aspect
of its pharmacokinetic and pharmacodynamic profile.
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Albendazole Oxidation (Liver’ Albendazole Sulfoxide Oxidation (Liver Albendazole Sulfone
(Active Metabolite) (Inactive Metabolite)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Molecular Weight and
Characterization of Albendazole Sulfone-d7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12414037#albendazole-sulfone-d7-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b12414037?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

